Cas no 13332-05-3 (Benzenamine, 4-bromo-2,3,5-trifluoro-N,N-dimethyl-)
13332-05-3 structure
Product Name:Benzenamine, 4-bromo-2,3,5-trifluoro-N,N-dimethyl-
CAS No:13332-05-3
MF:C8H7BrF3N
MW:254.047091722488
CID:1232867
Update Time:2024-08-05
Benzenamine, 4-bromo-2,3,5-trifluoro-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-bromo-2,3,5-trifluoro-N,N-dimethyl-
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- Inchi: 1S/C8H7BrF3N/c1-13(2)5-3-4(10)6(9)8(12)7(5)11/h3H,1-2H3
- InChI Key: NOCXRYLOXQJBEU-UHFFFAOYSA-N
- SMILES: C1(N(C)C)=CC(F)=C(Br)C(F)=C1F
Computed Properties
- Exact Mass: 252.97141
Experimental Properties
- Density: 1.626±0.06 g/cm3(Predicted)
- Boiling Point: 255.4±40.0 °C(Predicted)
- PSA: 3.24
- pka: 1.89±0.49(Predicted)
Benzenamine, 4-bromo-2,3,5-trifluoro-N,N-dimethyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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